methyl 4-{[(N-2-furoylglycyl)oxy]methyl}benzoate

• IUPAC Name: methyl 4-[[2-(furan-2-carbonylamino)acetyl]oxymethyl]benzoate
• InChI: InChI=1S/C16H15NO6/c1-21-16(20)12-6-4-11(5-7-12)10-23-14(18)9-17-15(19)13-3-2-8-22-13/h2-8H,9-10H2,1H3,(H,17,19)
• InChI Key: VABMKNKYEZHAPP-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)COC(=O)CNC(=O)C2=CC=CO2
• Molecular Formula: C16H15NO6
• Molecular Weight: 317.29 g/mol

Description

Methyl 4-{[(N-2-furoylglycyl)oxy]methyl}benzoate, also known as MFGM, is a synthetic compound that has gained significant attention in the field of scientific research. This compound is a derivative of benzoic acid and is commonly used as a reagent in various laboratory experiments. MFGM has been found to have several biochemical and physiological effects, making it a valuable tool for researchers in the field of biochemistry and pharmacology.

Mechanism of Action

The mechanism of action of methyl 4-{[(N-2-furoylglycyl)oxy]methyl}benzoate is not fully understood. However, it is believed that methyl 4-{[(N-2-furoylglycyl)oxy]methyl}benzoate acts as an antioxidant, scavenging free radicals and preventing oxidative damage to cells. methyl 4-{[(N-2-furoylglycyl)oxy]methyl}benzoate has also been found to inhibit the activity of certain enzymes, including acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of neurotransmitters.
Biochemical and Physiological Effects
methyl 4-{[(N-2-furoylglycyl)oxy]methyl}benzoate has several biochemical and physiological effects, including antioxidant activity, inhibition of enzyme activity, and modulation of neurotransmitter levels. methyl 4-{[(N-2-furoylglycyl)oxy]methyl}benzoate has also been found to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using methyl 4-{[(N-2-furoylglycyl)oxy]methyl}benzoate in laboratory experiments is its stability and ease of use. methyl 4-{[(N-2-furoylglycyl)oxy]methyl}benzoate is a stable compound that can be easily synthesized and purified, making it a valuable tool for researchers. However, one limitation of using methyl 4-{[(N-2-furoylglycyl)oxy]methyl}benzoate is its potential toxicity. While methyl 4-{[(N-2-furoylglycyl)oxy]methyl}benzoate has been found to be relatively non-toxic, it can cause adverse effects at high concentrations.

Future Directions

There are several future directions for research involving methyl 4-{[(N-2-furoylglycyl)oxy]methyl}benzoate. One potential area of research is the development of new drugs targeting the enzymes inhibited by methyl 4-{[(N-2-furoylglycyl)oxy]methyl}benzoate. Additionally, further research is needed to fully understand the mechanism of action of methyl 4-{[(N-2-furoylglycyl)oxy]methyl}benzoate and its potential applications in the treatment of various diseases. Finally, the development of new synthesis methods for methyl 4-{[(N-2-furoylglycyl)oxy]methyl}benzoate could lead to more efficient and cost-effective production of this valuable compound.
Conclusion
Methyl 4-{[(N-2-furoylglycyl)oxy]methyl}benzoate is a synthetic compound that has several applications in scientific research. methyl 4-{[(N-2-furoylglycyl)oxy]methyl}benzoate has been found to have several biochemical and physiological effects, making it a valuable tool for researchers in the field of biochemistry and pharmacology. While there are limitations to using methyl 4-{[(N-2-furoylglycyl)oxy]methyl}benzoate in laboratory experiments, its stability and ease of use make it a valuable tool for researchers. There are several future directions for research involving methyl 4-{[(N-2-furoylglycyl)oxy]methyl}benzoate, including the development of new drugs and synthesis methods, and further research into its mechanism of action and potential applications in the treatment of various diseases.

Synthesis Methods

Methyl 4-{[(N-2-furoylglycyl)oxy]methyl}benzoate can be synthesized using various methods, including the reaction of benzoic acid with glycine and furfural. The reaction results in the formation of methyl 4-{[(N-2-furoylglycyl)oxy]methyl}benzoate, which can be purified and isolated using standard laboratory techniques. The purity of the final product can be determined using analytical techniques such as high-performance liquid chromatography (HPLC).

Scientific Research Applications

Methyl 4-{[(N-2-furoylglycyl)oxy]methyl}benzoate has several applications in scientific research, including the study of biochemical pathways and the development of new drugs. methyl 4-{[(N-2-furoylglycyl)oxy]methyl}benzoate has been found to have inhibitory effects on certain enzymes, making it a potential target for drug development. Additionally, methyl 4-{[(N-2-furoylglycyl)oxy]methyl}benzoate has been used to study the effects of oxidative stress on cells and the role of antioxidants in mitigating these effects.